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Compound of Interest

Compound Name: C.I. Reactive red 2

CAS No.: 12226-03-8

Cat. No.: B083879

Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

chemical identifiers and synonyms for C.I. Reactive Red 2.

This technical guide provides a detailed overview of the chemical identity of C.I. Reactive Red
2, a widely used monoazo reactive dye. Understanding the various synonyms and the definitive

Chemical Abstracts Service (CAS) number is critical for accurate documentation, safety

management, and procurement in research and development settings. This document

consolidates this information to serve as a reliable reference for professionals in the field.

Primary Chemical Identifiers
The definitive identification of a chemical substance is anchored by its CAS number, a unique

numerical identifier assigned by the Chemical Abstracts Service. For C.I. Reactive Red 2, the

primary and most widely recognized CAS number is 17804-49-8[1][2][3][4]. However, it is

important to note that the CAS number 12226-03-8 is also frequently associated with this

compound in various databases and by suppliers[5][6][7]. This ambiguity necessitates careful

cross-referencing when procuring or documenting this chemical.
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The Colour Index (C.I.) name and number are also fundamental identifiers. For this dye, they

are:

C.I. Name: Reactive Red 2[1][2][5]

C.I. Number: 18200[5][8]

Chemical Nomenclature and Formula
The systematic IUPAC name for C.I. Reactive Red 2 is disodium;5-[(4,6-dichloro-1,3,5-triazin-

2-yl)amino]-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate[1][4]. This name precisely

describes its molecular structure.

The molecular formula for C.I. Reactive Red 2 is C₁₉H₁₀Cl₂N₆Na₂O₇S₂[1][3][4][5][6]. The

corresponding molecular weight is approximately 615.33 g/mol [3][4][6][9].

Synonyms and Trade Names
C.I. Reactive Red 2 is known by a multitude of synonyms and trade names, which can often be

a source of confusion. The following list categorizes some of the most common alternative

names:

Common Synonyms:

Reactive Red 2[3][5][6]

Procion Red MX-5B[3][10]

Procion Brilliant Red 5BS[1]

Chemictive Brilliant Red 5B[1]

Procion Brilliant Red M 5B[1]

Reactive brilliant Red X-3B[5]

Supplier-Specific and Other Names:
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Active Brilliant Red 5SKh[5]

Adiactive Red M5B[5]

Akreact Red 5B[5]

Brilliant Red M5B[5]

Reactive Red MX-5B[5]

Data Summary Table
For ease of reference, the key identifiers for C.I. Reactive Red 2 are summarized in the table

below.

Identifier Value

Primary CAS Number 17804-49-8[1][2][3][4]

Secondary CAS Number 12226-03-8[5][6][7]

C.I. Name Reactive Red 2[1][2][5]

C.I. Number 18200[5][8]

IUPAC Name

disodium;5-[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]-4-hydroxy-3-

phenyldiazenylnaphthalene-2,7-disulfonate[1][4]

Molecular Formula C₁₉H₁₀Cl₂N₆Na₂O₇S₂[1][3][4][5][6]

Molecular Weight ~615.33 g/mol [3][4][6][9]

Common Synonyms
Procion Red MX-5B, Reactive brilliant Red X-

3B[3][5][10]

Visualizing the Chemical Identity Network
The following diagram illustrates the relationship between the primary name, CAS numbers,

and common synonyms for C.I. Reactive Red 2. This visual representation helps to clarify the

connections between the various identifiers.
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Caption: Relationship between C.I. Reactive Red 2 and its key identifiers.

Conclusion
Accurate identification of chemical reagents is a cornerstone of scientific integrity and

laboratory safety. This guide provides a comprehensive and well-referenced overview of the

CAS numbers, Colour Index identifiers, and common synonyms for C.I. Reactive Red 2. By

understanding and correctly applying this information, researchers, scientists, and drug

development professionals can ensure clarity in their experimental records, publications, and

communications, thereby upholding the principles of expertise, authoritativeness, and

trustworthiness in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083879/docs#c-i-reactive-red-2-a-comprehensive-
technical-guide-to-its-chemical-identity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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